N-(3-Hydroxypropyl)-4-methylpiperazine-1-carboxamide

• IUPAC Name: N-(3-hydroxypropyl)-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C9H19N3O2/c1-11-4-6-12(7-5-11)9(14)10-3-2-8-13/h13H,2-8H2,1H3,(H,10,14)
• InChI Key: WNJNXVUPTXAHLC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)NCCCO
• Molecular Formula: C9H19N3O2
• Molecular Weight: 201.27 g/mol
• CAS No.: 2169619-29-6

Description

N-(3-Hydroxypropyl)-4-methylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C9H19N3O2 and its molecular weight is 201.27. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hydroxypyridinones and Piperazine Derivatives

Metal Ion Chelation

Hydroxypyridinones are known for their efficient metal chelation properties, particularly with ions like aluminum and iron. These compounds have been investigated for their potential medical uses, including treatments for conditions caused by excess metal ions in the body. The development of hexadentate hydroxypyridinones is of interest due to their high affinity for metal ions at physiological conditions, suggesting their utility as metal scavengers in medical applications (Santos, 2002).

Pharmacological Activities

Piperazine derivatives, including phenylpiperazines, have shown a wide range of pharmacological activities. These activities include acting as central nervous system (CNS) agents, with some derivatives reaching late-stage clinical trials for the treatment of CNS disorders. The versatility of the N-phenylpiperazine scaffold in medicinal chemistry highlights its potential for developing new therapeutic agents across various fields (Maia, Tesch, & Fraga, 2012).

Applications in Material Science

Hydroxypropyl Methylcellulose (HPMC) in Film and Coatings

HPMC is a cellulose derivative widely used in the food industry for edible films and coatings. It serves as an excellent film-forming agent, capable of carrying and delivering food additives while protecting food quality. The incorporation of various additives into HPMC can modify its properties, such as mechanical strength, barrier properties, and thermal stability, making it a versatile material for packaging applications (Ghadermazi et al., 2019).

Mechanism of Action

The mechanism of action of “N-(3-Hydroxypropyl)-4-methylpiperazine-1-carboxamide” would depend on its biological target. Piperazine derivatives are known to interact with a variety of biological targets, leading to their wide range of biological activities.

Safety and Hazards

The safety and hazards associated with “N-(3-Hydroxypropyl)-4-methylpiperazine-1-carboxamide” would depend on its specific physical and chemical properties. It’s always important to handle chemicals with appropriate safety precautions.

Future Directions

The future directions for research on “N-(3-Hydroxypropyl)-4-methylpiperazine-1-carboxamide” would likely involve further exploration of its biological activity and potential applications. Piperazine derivatives are a rich area of research due to their wide range of biological activities.